Cas no 954655-44-8 (3-fluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide)

• Product Name: 3-fluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide
• CAS No: 954655-44-8
• MF: C₁₈H₁₉FN₂O₄S
• MW: 378.417866945267
• CID: 5957488
• PubChem ID: 16919612
• Update Time: 2025-10-28

3-fluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide
• 3-fluoro-N-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]benzenesulfonamide
• F2371-0063
• 3-fluoro-N-{[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}benzene-1-sulfonamide
• 3-fluoro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide
• AKOS024643761
• 954655-44-8

• Inchi： 1S/C18H19FN2O4S/c1-25-16-7-5-15(6-8-16)21-12-13(9-18(21)22)11-20-26(23,24)17-4-2-3-14(19)10-17/h2-8,10,13,20H,9,11-12H2,1H3
• InChI Key： HJLUOFXOEFMPOO-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CC(=O)N(C3=CC=C(OC)C=C3)C2)(=O)=O)=CC=CC(F)=C1

Computed Properties

• Exact Mass: 378.10495643g/mol
• Monoisotopic Mass: 378.10495643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.1Ų

Additional information on 3-fluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide

Introduction to 3-fluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 954655-44-8)

3-fluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 954655-44-8, represents a promising candidate for further exploration in drug discovery and development. The presence of multiple pharmacophoric moieties in its molecular structure suggests potential therapeutic applications, particularly in the treatment of various diseases.

The molecular framework of this compound features a benzene ring substituted with a sulfonamide group and a fluorine atom, which are known to enhance binding affinity and metabolic stability. Additionally, the incorporation of a pyrrolidinylmethyl side chain linked to a 4-methoxyphenyl group introduces additional complexity and functionality. This structural design allows for interactions with biological targets, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with high precision. Studies suggest that the sulfonamide moiety can interact with enzymes and receptors, potentially modulating their activity. The fluorine atom, on the other hand, can improve the compound's bioavailability by enhancing its lipophilicity while maintaining water solubility.

One of the most compelling aspects of 3-fluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide is its potential application in the development of novel therapeutics. Current research indicates that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The pyrrolidinylmethyl group, in particular, has been shown to disrupt protein-protein interactions critical for tumor growth and survival.

In vitro studies have demonstrated promising results regarding the anti-proliferative properties of this compound. When tested against various cancer cell lines, it exhibited dose-dependent inhibition of cell growth, suggesting its potential as an anti-cancer agent. Furthermore, preliminary toxicity assays have shown that it maintains reasonable safety margins at therapeutic concentrations.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of a fluorine atom into a molecule can significantly alter its pharmacokinetic profile, enhancing its metabolic stability and binding affinity. In the case of 3-fluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide, the fluorine atom is strategically positioned to interact with biological targets while also improving the compound's overall pharmacological properties.

Another area of interest is the modification of the pyrrolidinylmethyl side chain. By varying the substituents on this moiety, researchers can fine-tune the compound's biological activity. For instance, introducing additional functional groups can enhance its binding affinity or alter its selectivity profile. This flexibility makes it an ideal scaffold for structure-based drug design.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures that each intermediate is thoroughly characterized before proceeding to the next step.

Once synthesized, rigorous analytical testing is conducted to confirm the identity and purity of the final product. Techniques such as mass spectrometry (MS), infrared spectroscopy (IR), and elemental analysis are employed to verify the molecular structure. Additionally, thermal analysis methods like differential scanning calorimetry (DSC) provide insights into the compound's physical properties.

The development of new drugs is a lengthy and complex process that requires extensive testing in preclinical models before human trials can begin. Preclinical studies focus on evaluating the compound's efficacy, safety, and pharmacokinetic properties. Animal models provide valuable data on how the compound behaves in vivo, helping researchers identify potential side effects and optimal dosing regimens.

Ethical considerations are paramount throughout this process. All experiments must be conducted in compliance with regulatory guidelines to ensure animal welfare and human safety. Transparent reporting of methodologies and results is essential for building trust among stakeholders and contributing to scientific knowledge.

The impact of computational tools on drug discovery cannot be ignored. Software platforms for molecular modeling allow researchers to simulate interactions between compounds and biological targets with remarkable accuracy. These simulations can guide experimental design by predicting which modifications are likely to improve binding affinity or reduce toxicity.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated progress in drug development significantly. Open innovation models foster knowledge sharing and resource pooling, enabling faster translation of laboratory findings into clinical applications. Such collaborations are crucial for tackling complex diseases like cancer effectively.

The future prospects for 3-fluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide look promising as ongoing research continues to uncover new therapeutic applications. Its unique structural features make it a versatile scaffold for further derivatization, potentially leading to novel treatments for a wide range of diseases beyond cancer.